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Compound of Interest

Compound Name: 2-Methoxybutyl Acetate

Cat. No.: B1591156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methoxybutyl Acetate (CAS

Number: 1173168-18-7), a versatile chemical compound with emerging applications in various

scientific domains. From its fundamental physicochemical properties and synthesis to its

practical applications and safety considerations, this document serves as a critical resource for

professionals in research and development.

Chemical Identity and Structure
2-Methoxybutyl Acetate, also known as Acetic Acid 2-Methoxybutyl Ester, is an organic

compound with the chemical formula C₇H₁₄O₃[1][2][3]. Its structure features a butyl acetate

backbone with a methoxy group at the second carbon position. This unique arrangement of

functional groups imparts specific properties that are of interest in various chemical syntheses.

Molecular Structure:

Figure 1: Chemical structure of 2-Methoxybutyl Acetate.

Physicochemical Properties
Understanding the physicochemical properties of 2-Methoxybutyl Acetate is essential for its

handling, application, and the design of experimental protocols.
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Property Value Source

CAS Number 1173168-18-7 [2][4]

Molecular Formula C₇H₁₄O₃ [1][2][3]

Molecular Weight 146.19 g/mol [1][2][4]

Appearance
Colorless to light yellow, clear

liquid
[5][6]

Purity >97.0% (GC) [4][5][6]

Physical State Liquid [4][5]

Storage Temperature Room temperature [1][5]

Synonyms
Acetic Acid 2-Methoxybutyl

Ester
[5][6][7]

Synthesis and Manufacturing
While specific, detailed industrial synthesis routes for 2-Methoxybutyl Acetate are often

proprietary, a general laboratory-scale synthesis can be proposed based on standard

esterification reactions. A plausible method involves the reaction of 2-methoxybutan-1-ol with

acetyl chloride or acetic anhydride in the presence of a suitable catalyst.

Hypothetical Synthesis Workflow:
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Figure 2: A generalized workflow for the synthesis of 2-Methoxybutyl Acetate.

Applications in Research and Development
2-Methoxybutyl Acetate is primarily utilized as a solvent in various industrial applications,

including paints, coatings, and varnishes, owing to its effective dissolving properties and

moderate evaporation rate.[1] It is also found in the formulation of inks, adhesives, and

cleaning products.[1] In the realm of cosmetics and perfumes, its mild odor and low toxicity

make it a suitable component.[1]

For the target audience of researchers and drug development professionals, its potential lies in

its utility as a non-polar solvent in organic synthesis and as a building block for more complex

molecules. While direct applications in drug development are not yet widely documented in

peer-reviewed literature, its structural motifs suggest potential for its use as an intermediate in
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the synthesis of novel chemical entities. Some suppliers categorize it under "Oncology Drug

Intermediates" and "Enzyme Inhibitor Intermediates," indicating its potential role in these areas.

[1]

Analytical Methodologies
The characterization and quantification of 2-Methoxybutyl Acetate are crucial for quality

control and research applications. The primary method for purity assessment is Gas

Chromatography (GC).[4][5][6] For structural elucidation, standard spectroscopic techniques

are employed.

Suggested Analytical Workflow:

Purity Analysis (GC-FID):

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

Injector Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

Detector Temperature: 280 °C.

Carrier Gas: Helium or Hydrogen.

Structural Confirmation (NMR & MS):

¹H NMR: Expected to show characteristic shifts for the methoxy group, the acetyl group,

and the butyl chain protons.

¹³C NMR: Will confirm the number of unique carbon environments.

Mass Spectrometry (GC-MS): Will provide the molecular ion peak and a characteristic

fragmentation pattern for structural confirmation.

While a specific application note for 2-Methoxybutyl Acetate is not readily available, a similar

methodology for the analysis of 2-Methylbutyl Acetate in human plasma by LC-MS/MS has

been developed, which could be adapted.[8]
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Safety and Handling
Although a specific, detailed safety data sheet (SDS) for 2-Methoxybutyl Acetate (CAS

1173168-18-7) is not widely available in the initial search results, general safety precautions for

similar acetate esters should be followed. It is important to distinguish its safety profile from the

more well-studied and hazardous 2-methoxyethyl acetate.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use in a well-ventilated area or under a fume hood.

Handling: Avoid breathing mist, vapors, or spray. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.

It is imperative to consult the specific Safety Data Sheet provided by the supplier before

handling this chemical.

Conclusion
2-Methoxybutyl Acetate is a chemical compound with established uses as a solvent and

potential for broader applications in organic synthesis and as an intermediate for complex

molecules. This guide has provided a foundational understanding of its chemical identity,

properties, synthesis, and analytical methods. As research progresses, a more detailed

understanding of its reactivity and utility in specialized fields such as drug discovery is

anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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